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Compound of Interest

Compound Name: 3,4-Diethylhexa-1,5-diene

Cat. No.: B15472069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Racemic 3,4-diethylhexa-1,5-diene is a non-conjugated diene with the chemical formula

C10H18. As a member of the 1,5-diene family, its most notable chemical characteristic is its

propensity to undergo the Cope rearrangement, a thermally induced[1][1]-sigmatropic

rearrangement. This technical guide provides a comprehensive overview of the known

properties, a putative synthesis protocol, and the characteristic reactions of racemic 3,4-
diethylhexa-1,5-diene. Due to the limited availability of experimental data for this specific

compound, some information has been extrapolated from closely related analogs and

established principles of organic chemistry.

Physicochemical Properties
The known physicochemical properties of racemic 3,4-diethylhexa-1,5-diene are summarized

in the table below. It is important to note that experimental data for this compound is scarce in

publicly available literature.
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Property Value Source

Molecular Formula C10H18 NIST WebBook

Molecular Weight 138.25 g/mol NIST WebBook

Boiling Point 144 °C (at 742 Torr) LookChem

Density 0.7526 g/cm³ (at 23 °C) LookChem

Solubility

Data not available. Expected

to be soluble in non-polar

organic solvents (e.g., hexane,

ether, dichloromethane) and

insoluble in water.

General chemical principles

Synthesis
A detailed experimental protocol for the synthesis of racemic 3,4-diethylhexa-1,5-diene is not

readily available in the literature. However, a plausible synthetic route can be adapted from the

well-established synthesis of its lower homolog, 3,4-dimethylhexa-1,5-diene. The proposed

method involves the Wittig olefination of an appropriate aldehyde.

Proposed Experimental Protocol: Synthesis of Racemic
3,4-diethylhexa-1,5-diene
Principle: This synthesis is based on the Wittig reaction, where a phosphorus ylide (Wittig

reagent) reacts with an aldehyde to form an alkene. In this case, the racemic mixture of 3,4-
diethylhexa-1,5-diene would be synthesized from 2-ethylbutanal.

Materials:

Methyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexane

Anhydrous diethyl ether or tetrahydrofuran (THF)

2-Ethylbutanal
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Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4)

Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

Preparation of the Wittig Reagent: In a flame-dried, two-necked round-bottom flask equipped

with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), suspend

methyltriphenylphosphonium bromide in anhydrous diethyl ether or THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of n-butyllithium in hexane to the suspension with vigorous stirring. The

formation of the orange-red ylide indicates the completion of the reaction. Allow the mixture

to stir at 0 °C for 1 hour.

Wittig Reaction: Cool the ylide solution to -78 °C (dry ice/acetone bath).

Slowly add a solution of 2-ethylbutanal in the same anhydrous solvent to the ylide solution.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir overnight.

Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

Purification: The crude product, a mixture of the desired diene and triphenylphosphine oxide,

can be purified by fractional distillation under reduced pressure. Given the boiling point of the

target compound, a vacuum distillation is recommended to prevent thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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